1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C10H7ClF3NO3S
• Molecular Weight: 313.68 g/mol
• IUPAC Name: 1-chloro-1-[4-nitro-2-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H7ClF3NO3S/c1-5(16)9(11)7-3-2-6(15(17)18)4-8(7)19-10(12,13)14/h2-4,9H,1H3
• InChI Key: FVGDIHOWKYYLNO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)[N+](=O)[O-])SC(F)(F)F)Cl

Description

1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one is a halogenated propan-2-one derivative featuring a substituted phenyl ring at the ketone position. The phenyl ring is substituted with a nitro group (-NO₂) at the para position and a trifluoromethylthio (-SCF₃) group at the ortho position.

Preparation Methods

The synthesis of 1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one typically involves multi-step organic reactionsThe final step involves the formation of the propan-2-one moiety through a Friedel-Crafts acylation reaction . Industrial production methods may vary, but they generally follow similar principles, often optimized for yield and purity.

Chemical Reactions Analysis

1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one undergoes various types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be reduced to form different derivatives, depending on the reagents used.

Substitution: The chloro group can be substituted with other nucleophiles in the presence of suitable catalysts. Common reagents used in these reactions include reducing agents like hydrogen gas with a palladium catalyst, and nucleophiles such as amines or thiols. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The trifluoromethylthio group enhances the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural similarities with 1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one, differing primarily in substituent groups, positions, or functional moieties. Key comparisons are summarized in Table 1.

Table 1: Structural and Functional Comparison of Analogous Propan-2-one Derivatives

Compound Name	Substituents/Functional Groups	Molecular Weight (g/mol)	Key Features	References
1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one	4-NO₂, 2-SCF₃	Not reported	Electron-withdrawing groups enhance electrophilicity; potential for heterocycle synthesis.
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	4-OCH₃, hydrazinylidene	196.63	Hydrogen bonding (N–H⋯O) stabilizes crystal packing; used in pyrazole synthesis.
1-Chloro-1-(2-chloro-4-(trifluoromethylthio)phenyl)propan-2-one	2-Cl, 4-SCF₃	303.13 (C₁₀H₇Cl₂F₃OS)	Steric hindrance from 2-Cl may reduce reactivity compared to nitro-substituted analogs.
1-Chloro-1-[(Z)-2-phenylhydrazin-1-ylidene]propan-2-one	Phenylhydrazinylidene	196.63	Planar structure with extended conjugation; forms chains via N–H⋯O bonds.
1-(3-(Trifluoromethyl)phenyl)propan-2-one	3-CF₃	Not reported	Trifluoromethyl group increases lipophilicity; intermediate in fenfluramine synthesis.

Electronic and Steric Effects

• Electron-Withdrawing vs. Electron-Donating Groups: The nitro (-NO₂) and trifluoromethylthio (-SCF₃) groups in the target compound are strongly electron-withdrawing, enhancing the electrophilicity of the ketone carbonyl group compared to analogs with electron-donating substituents like methoxy (-OCH₃) . This difference impacts reactivity in nucleophilic addition or cyclization reactions. Example: The 4-methoxy analog (1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one) exhibits weaker electrophilicity, favoring hydrogen-bonded crystal packing over rapid chemical transformations .
• In contrast, the target compound’s 4-nitro group is para to the trifluoromethylthio group, minimizing steric clashes.

Crystallographic and Hydrogen-Bonding Behavior

• Hydrazinylidene Derivatives :
  Compounds like 1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one form planar structures with intermolecular N–H⋯O hydrogen bonds, creating stable chains in the crystal lattice . The absence of a hydrazinylidene group in the target compound may reduce such interactions, favoring alternative packing modes.

• Trifluoromethylthio-Substituted Analogs : The trifluoromethylthio group’s high electronegativity and bulkiness influence both electronic distribution and molecular packing. For instance, 1-Chloro-1-(2-chloro-4-(trifluoromethylthio)phenyl)propan-2-one likely exhibits distinct bond angles and torsional strain compared to the target compound due to substituent positioning .